2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride
Overview
Description
2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride, commonly referred to as ACPF-2F-D, is a synthetic compound with a wide range of applications in the scientific community. Developed in the early 2000s, ACPF-2F-D has been used in a variety of scientific research applications, including biochemical and physiological studies, as well as laboratory experiments.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound is used in the synthesis of functionalized β-fluoro amines, demonstrating regioselectivity in the ring-opening of aziridinium salts by bromide and fluoride. This process results in the preferential attack of bromide at the more hindered carbon atom and of fluoride at the less hindered carbon atom of the aziridinium ion (D’hooghe & Kimpe, 2006).
- It is also involved in the synthesis of 2-fluoro-1-aminocyclopropane-1-carboxylic acid through cyclopropanation followed by Curtius rearrangement, oxidative cleavage of the aromatic ring, and deprotection (Sloan & Kirk, 1997).
- The compound is a key component in multicomponent cyclopropane synthesis, particularly in the creation of the 2-arylcyclopropylamine (ACPA) framework, which is highly relevant in medicinal chemistry (Li et al., 2019).
Chemical Reactions and Analysis
- Its role in chemical reactions includes the Lewis acid-catalyzed ring-opening of activated cyclopropanes with amine nucleophiles, which is significant in enantioselective synthesis of certain compounds (Lifchits & Charette, 2008).
- It is also involved in the synthesis of 3-Aminomethyl-3-fluoropiperidines, which are important building blocks in medicinal chemistry, showcasing its versatility in generating compounds with potential therapeutic uses (Van Hende et al., 2009).
Applications in Organic Synthesis
- The compound plays a crucial role in organic synthesis, particularly in the construction of substituted 2-aminophenols via formal [3 + 3] cycloaddition, showcasing its utility in creating complex organic structures (Yang et al., 2018).
- It is also employed in palladium-catalyzed dehydrogenative difunctionalization of aminoalkenes, further demonstrating its utility in complex organic synthesis processes (Li et al., 2017).
properties
IUPAC Name |
2-(cyclopropylmethyl)-2-fluoropropane-1,3-diamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15FN2.2ClH/c8-7(4-9,5-10)3-6-1-2-6;;/h6H,1-5,9-10H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHIVKARALQAEKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CC(CN)(CN)F.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17Cl2FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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